Cas no 1353576-97-2 (1-(6-bromo-1,3-dioxaindan-5-yl)prop-2-en-1-ol)

• Product Name: 1-(6-bromo-1,3-dioxaindan-5-yl)prop-2-en-1-ol
• CAS No: 1353576-97-2
• MF: C₁₀H₉BrO₃
• MW: 257.080662488937
• CID: 6140702
• PubChem ID: 130059640
• Update Time: 2025-05-26

1-(6-bromo-1,3-dioxaindan-5-yl)prop-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(6-bromo-1,3-dioxaindan-5-yl)prop-2-en-1-ol
• EN300-1997087
• 1353576-97-2

• Inchi： 1S/C10H9BrO3/c1-2-8(12)6-3-9-10(4-7(6)11)14-5-13-9/h2-4,8,12H,1,5H2
• InChI Key： IHDZRXRRUADRCO-UHFFFAOYSA-N
• SMILES： BrC1=CC2=C(C=C1C(C=C)O)OCO2

Computed Properties

• Exact Mass: 255.97351g/mol
• Monoisotopic Mass: 255.97351g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 38.7Ų

Additional information on 1-(6-bromo-1,3-dioxaindan-5-yl)prop-2-en-1-ol

Professional Introduction to Compound with CAS No. 1353576-97-2 and Product Name: 1-(6-bromo-1,3-dioxaindan-5-yl)prop-2-en-1-ol

Compound with the CAS number 1353576-97-2, specifically identified by the product name 1-(6-bromo-1,3-dioxaindan-5-yl)prop-2-en-1-ol, represents a significant advancement in the field of chemical and pharmaceutical research. This compound has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of a bromo substituent and a dioxaindan core suggests a complex molecular architecture that may contribute to its distinctive reactivity and biological activity.

The dioxaindan scaffold is a heterocyclic compound featuring two oxygen atoms within its ring structure, which often enhances its interaction with biological targets. In recent years, derivatives of dioxaindan have been explored for their potential in drug development, particularly in the treatment of neurological disorders and inflammation. The introduction of a prop-2-en-1-ol moiety further modifies the compound's electronic properties, making it a versatile intermediate for synthesizing more complex molecules.

Recent studies have highlighted the importance of bromo containing compounds in medicinal chemistry due to their role as key intermediates in the synthesis of various therapeutic agents. The bromine atom can participate in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are fundamental in constructing complex organic molecules. This property makes 1-(6-bromo-1,3-dioxaindan-5-yl)prop-2-en-1-ol a valuable building block for developing new pharmaceuticals.

In the context of drug discovery, the compound's structure suggests potential interactions with enzymes and receptors involved in disease pathways. For instance, modifications at the dioxaindan core can influence binding affinity and selectivity, which are critical factors in designing effective drugs. Current research is exploring how variations in this scaffold can lead to compounds with improved pharmacokinetic profiles and reduced side effects.

The prop-2-en-1-ol group introduces a double bond that can be further functionalized to create more diverse molecular structures. This flexibility is particularly useful in medicinal chemistry, where precise control over molecular shape and electronic distribution is essential for achieving desired biological effects. Researchers are investigating how different substituents on this group can modulate the compound's activity, potentially leading to novel treatments for conditions such as cancer, autoimmune diseases, and infectious disorders.

Advances in synthetic methodologies have enabled the efficient preparation of complex molecules like 1-(6-bromo-1,3-dioxaindan-5-yl)prop-2-en-1-ol, making it more accessible for research purposes. Techniques such as palladium-catalyzed cross-coupling reactions have streamlined the synthesis of brominated heterocycles, allowing chemists to explore a wider range of structural possibilities. These advancements are accelerating the discovery of new therapeutic agents by providing researchers with powerful tools to modify and optimize molecular structures.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique chemical properties make it suitable for use in materials science and agrochemicals as well. For example, derivatives of dioxaindan have been investigated for their role in creating novel polymers with enhanced stability and functionality. Additionally, the bromine atom can be leveraged in designing environmentally friendly pesticides that target specific pests while minimizing harm to non-target organisms.

As our understanding of biological systems continues to grow, so does the demand for sophisticated chemical tools to study these systems at a molecular level. Compounds like 1-(6-bromo-1,3-dioxaindan-5-yl)prop-2-en-1-ol serve as essential tools for researchers investigating enzyme mechanisms, receptor interactions, and metabolic pathways. By providing a platform for structural diversification, these molecules enable scientists to probe fundamental biological processes and develop targeted interventions.

The integration of computational methods into drug discovery has further enhanced the utility of compounds like this one. Molecular modeling techniques allow researchers to predict how different modifications will affect the compound's behavior both in vitro and in vivo. This predictive power is crucial for optimizing lead compounds before they enter clinical trials, saving time and resources while improving success rates.

In conclusion,1-(6-bromo-1,3-dioxaindan-5-yiopropenyl)propanediol (CAS No. 1353576 97 2) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features offer numerous opportunities for developing novel therapeutics targeting various diseases. As synthetic chemistry continues to evolve alongside advances in computational biology,this compound will likely play an increasingly important role in shaping future treatments.